Cas no 49620-03-3 (5,5'-dimethyl-4-heptyl-4'-pentyl-1,1'-butane-1,4-diyl-bis-[1,5]diazocan-2-one)

• Product name: 5,5'-dimethyl-4-heptyl-4'-pentyl-1,1'-butane-1,4-diyl-bis-[1,5]diazocan-2-one
• CAS No: 49620-03-3
• MF: C₃₀H₅₈N₄O₂
• MW: 506.807
• CID: 2068606
• PubChem ID: 53440335

5,5'-dimethyl-4-heptyl-4'-pentyl-1,1'-butane-1,4-diyl-bis-[1,5]diazocan-2-one Chemical and Physical Properties

Names and Identifiers

• 5,5'-dimethyl-4-heptyl-4'-pentyl-1,1'-butane-1,4-diyl-bis-[1,5]diazocan-2-one
• Hopromin
• Hopromine
• 1-[4-(4-heptyl-5-methyl-2-oxo-1,5-diazocan-1-yl)butyl]-5-methyl-4-pentyl-1,5-diazocan-2-one
• 1-[4-(Octahydro-4-heptyl-5-methyl-2-oxo-1,5-diazocin-1-yl)butyl]-3,4,5,6,7,8-hexahydro-5-methyl-4-pentyl-1,5-diazocin-2(1H)-one
• DTXSID30702489
• 49620-03-3
• 1-[4-(4-Heptyl-5-methyl-2-oxo-1,5-diazocan-1-yl)butyl]-5-methyl-4-pentyl-1,5-diazocan-2-one

• Inchi： InChI=1S/C30H58N4O2/c1-5-7-9-10-12-18-28-26-30(36)34(24-16-20-32(28)4)22-14-13-21-33-23-15-19-31(3)27(25-29(33)35)17-11-8-6-2/h27-28H,5-26H2,1-4H3
• InChI Key： ZDVKESCGJHUWGK-UHFFFAOYSA-N
• SMILES： CCCCCCCC1CC(=O)N(CCCCN2CCCN(C)C(CCCCC)CC2=O)CCCN1C

Computed Properties

• Exact Mass: 506.456
• Monoisotopic Mass: 506.456
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 15
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 47.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides